molecular formula C11H10Cl2O2 B8378455 2-(2,4-Dichlorophenyl)pent-4-enoic acid

2-(2,4-Dichlorophenyl)pent-4-enoic acid

Cat. No.: B8378455
M. Wt: 245.10 g/mol
InChI Key: ZNFBMHJUBGHLQA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-(2,4-Dichlorophenyl)pent-4-enoic acid is a chlorinated aromatic carboxylic acid characterized by a pent-4-enoic acid backbone substituted with a 2,4-dichlorophenyl group at the second carbon.

Properties

Molecular Formula

C11H10Cl2O2

Molecular Weight

245.10 g/mol

IUPAC Name

2-(2,4-dichlorophenyl)pent-4-enoic acid

InChI

InChI=1S/C11H10Cl2O2/c1-2-3-9(11(14)15)8-5-4-7(12)6-10(8)13/h2,4-6,9H,1,3H2,(H,14,15)

InChI Key

ZNFBMHJUBGHLQA-UHFFFAOYSA-N

Canonical SMILES

C=CCC(C1=C(C=C(C=C1)Cl)Cl)C(=O)O

Origin of Product

United States

Comparison with Similar Compounds

Oxadiazole Derivatives

  • 2-(2,4-Dichlorophenyl)-5-(methylthio)-1,3,4-oxadiazole (20') : Synthesized via alkylation of 5-(2,4-dichlorophenyl)-1,3,4-oxadiazole-2-thiol (81% yield) .
Property 20' (Methylthio) 20 (Methylsulfonyl)
Yield 81% 85–90%
Functional Group –SMe –SO₂Me
Bioactivity Relevance Moderate stability Improved enzyme inhibition

These derivatives highlight how sulfur oxidation states modulate interactions with enzymatic targets, such as Rho/Myocardin-related transcription factor inhibitors .

Triazole and Quinoline Carboxylic Acids

  • 2-(2,4-Dichlorophenyl)-2H-1,2,3-triazole-4-carboxylic acid : A triazole-based analog (CAS 1368648-27-4) with a molecular weight of 258.06 g/mol, used in medicinal chemistry for its metal-binding capacity .

These compounds illustrate the versatility of the 2,4-dichlorophenyl group in conferring rigidity and enhancing binding affinity in heterocyclic scaffolds.

Non-Chlorinated Analogs

  • 2-Phenylpent-4-enoic acid (CAS 1575-70-8): A simpler analog lacking chlorine substituents, synthesized with yields up to 100% via ester hydrolysis. Its lower molecular weight (176.215 g/mol) and reduced lipophilicity make it less suitable for hydrophobic target interactions compared to chlorinated derivatives .

Fluorinated Analogs

  • 4-(2,4-Difluorophenyl)pent-4-enoic acid: Replacing chlorine with fluorine reduces electron-withdrawing effects and increases metabolic stability due to stronger C–F bonds. This compound is under investigation for its altered pharmacokinetic profile .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.